2-(Quinolin-6-YL)acetic acid

• IUPAC Name: 2-quinolin-6-ylacetic acid
• InChI: InChI=1S/C11H9NO2/c13-11(14)7-8-3-4-10-9(6-8)2-1-5-12-10/h1-6H,7H2,(H,13,14)
• InChI Key: CFVILHFXMRQYSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)CC(=O)O)N=C1
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID20472649
• Molecular Weight: 187.19 g/mol
• CAS No.: 5622-34-4

Description

2-(Quinolin-6-YL)acetic acid is an organic compound with the molecular formula C11H9NO2. It is a derivative of quinoline, a heterocyclic aromatic organic compound. Quinoline and its derivatives are known for their wide range of biological activities and are used in various fields, including medicinal chemistry, pharmaceuticals, and industrial applications .

Scientific Research Applications

2-(Quinolin-6-YL)acetic acid has numerous applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex quinoline derivatives.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its anti-inflammatory and analgesic effects.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral according to hazard classifications. It may cause skin irritation and may be harmful if absorbed through the skin, swallowed, or inhaled.

Mechanism of Action

Biochemical Pathways

• Quinoline derivatives, including 2-(Quinolin-6-YL)acetic acid, have been investigated for their potential in anticancer drug development .
• These compounds may inhibit tumor growth through various mechanisms, such as cell cycle arrest, apoptosis induction, inhibition of angiogenesis, disruption of cell migration, and modulation of nuclear receptor responsiveness .

Its versatility makes it an intriguing compound for drug discovery and development . 🌟

Biochemical Analysis

Biochemical Properties

Quinoline derivatives are known to interact with various enzymes and proteins . For instance, some quinoline derivatives have been found to inhibit PDE10A, an enzyme involved in signal transduction

Cellular Effects

The cellular effects of 2-(Quinolin-6-YL)acetic acid are currently unknown. Quinoline derivatives have been found to have various effects on cells. For example, some quinoline derivatives have been found to inhibit the release of certain enzymes in cells

Molecular Mechanism

Quinoline derivatives are known to exert their effects through various mechanisms, such as binding interactions with biomolecules and changes in gene expression

Temporal Effects in Laboratory Settings

It is known that the compound is stable at room temperature

Dosage Effects in Animal Models

The effects of different dosages of this compound in animal models have not been studied yet. It is known that quinoline derivatives can have various effects in animal models, depending on the dosage

Metabolic Pathways

Quinoline derivatives are known to be involved in various metabolic pathways

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Quinolin-6-YL)acetic acid typically involves the reaction of quinoline derivatives with acetic acid or its derivatives. One common method is the Friedländer synthesis, which involves the condensation of aniline derivatives with carbonyl compounds in the presence of acidic or basic catalysts . Another method is the Pfitzinger reaction, which involves the reaction of isatin derivatives with quinoline .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, high-pressure conditions, and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

2-(Quinolin-6-YL)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline-6-carboxylic acid.

Reduction: Reduction reactions can convert it to quinoline-6-ethylamine.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups into the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are used under acidic or basic conditions.

Major Products

Oxidation: Quinoline-6-carboxylic acid.

Reduction: Quinoline-6-ethylamine.

Substitution: Various substituted quinoline derivatives depending on the reagents used.

Comparison with Similar Compounds

Similar Compounds

• Quinoline-6-carboxylic acid
• Quinoline-6-ethylamine
• Quinoline-6-methanol

Uniqueness

2-(Quinolin-6-YL)acetic acid is unique due to its specific structure, which allows it to participate in a wide range of chemical reactions and exhibit diverse biological activities. Its acetic acid moiety provides additional reactivity compared to other quinoline derivatives, making it a valuable compound in both research and industrial applications .

Synthesis routes and methods

Procedure details

Sulphuric acid (67.5 ml) was added to 4-Aminophenylacetic acid (45 g, 297 mmol), glycerol (61.7 g, 67 mmol), and iodine (1.14 g, 4 mmol) drop-wise at rt. The mixture was heated to 140° C. for 24 h. After that reaction mixture cooled to rt and pH adjusted to 5 using 10% sodium hydroxide solution. To this methanol (350 ml) and sulphuric acid (3 ml) was added and heated to 100° C. for 24 h. Reaction mixture filtered through celite and filtrate was evaporated on rotavapour to obtain the residue. pH of the residue was adjusted to 5 using 4% NaOH solution and extracted with EtOAc. EtOAc layer was dried on anhydrous Na2SO4 and EtOAc removed on rotavapour to obtain the crude. Crude was purified by column using EtOAc and Petether as eluent to obtain methyl-2-(quinolin-6-yl)acetate (11.2 g). Methyl-2-(quinolin-6-yl)acetate (11.2 g) was dissolved in Methanol (8 ml) and water (8 ml) and added sodium hydroxide (3.3 g, 82 mmol). This mixture stirred for 30 mins and methanol removed on rotavapour to obtain the residue. Residue was acidified to pH 5 using 0.8 N HCl to obtain the solid. Solid was filtered and dried to obtain the title compound (8.2 g).